molecular formula C8H4BrF2N B8729486 2-(2-Bromo-4,5-difluorophenyl)acetonitrile

2-(2-Bromo-4,5-difluorophenyl)acetonitrile

Cat. No. B8729486
M. Wt: 232.02 g/mol
InChI Key: OTFXKFDOOXFNLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Bromo-4,5-difluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H4BrF2N and its molecular weight is 232.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Bromo-4,5-difluorophenyl)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Bromo-4,5-difluorophenyl)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(2-Bromo-4,5-difluorophenyl)acetonitrile

Molecular Formula

C8H4BrF2N

Molecular Weight

232.02 g/mol

IUPAC Name

2-(2-bromo-4,5-difluorophenyl)acetonitrile

InChI

InChI=1S/C8H4BrF2N/c9-6-4-8(11)7(10)3-5(6)1-2-12/h3-4H,1H2

InChI Key

OTFXKFDOOXFNLS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)F)Br)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound (143 mg, 0.572 mmol) of Step 1 was dissolved in THF. Pyridine (0.138 mL, 1.71 mmol) was added thereto, trifluoroacetic anhydride (0.119 mL, 0.858 mmol) was added thereto at −5° C. to 0° C., and stirred at room temperature for 1 hour. The reaction solution was concentrated under reduced pressure. After diluted with ethyl acetate, the resultant was washed with 1 N hydrochloric acid, a saturated aqueous sodium hydrogen carbonate solution, and saturated brine, and then dried over anhydrous magnesium sulfate. The solvent was distilled away under reduced pressure to thus obtain the title compound without purification.
Name
compound
Quantity
143 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.138 mL
Type
reactant
Reaction Step Two
Quantity
0.119 mL
Type
reactant
Reaction Step Three
Yield
95%

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